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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B1195760 Get Quote

An In-depth Technical Guide to 4-
Methoxyglucobrassicin
This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, offering detailed information on 4-Methoxyglucobrassicin, an

indole glucosinolate found in cruciferous vegetables. The document covers its nomenclature,

physicochemical properties, biosynthetic and metabolic pathways, and analytical

methodologies.

Nomenclature and Synonyms
4-Methoxyglucobrassicin is a naturally occurring secondary metabolite belonging to the

glucosinolate family.[1] It is structurally characterized as a derivative of glucobrassicin with a

methoxy group at the 4-position of the indole ring.[2] A comprehensive list of its synonyms,

alternative names, and chemical identifiers has been compiled to aid in literature searches and

database inquiries.

Table 1: Synonyms and Identifiers for 4-Methoxyglucobrassicin
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Type Identifier Source

Common Name 4-Methoxyglucobrassicin

Abbreviation 4-MOIMG [2]

Systematic Name
4-methoxy-3-indolylmethyl

glucosinolate
[2]

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]

(1Z)-2-(4-methoxy-1H-indol-3-

yl)-N-

sulfooxyethanimidothioate

[2]

CAS Registry No. 83327-21-3

PubChem CID 9576738, 656563, 6122984 [2]

ChEBI ID CHEBI:1890

KEGG ID C08423

Other Synonyms 4-Moimg

4-methoxyindol-3-

ylmethylglucosinolate
[2]

(4-Methoxy-3-

indolylmethyl)glucosinolate
[1]

β-D-Glucopyranose, 1-thio-, 1-

[4-methoxy-N-(sulfooxy)-1H-

indole-3-ethanimidate]

[1]

Physicochemical Properties
The fundamental physicochemical properties of 4-Methoxyglucobrassicin are summarized

below. This data is crucial for analytical method development, solubility studies, and

understanding its behavior in biological systems.
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Table 2: Physicochemical Data for 4-Methoxyglucobrassicin

Property Value Source

Molecular Formula C₁₇H₂₂N₂O₁₀S₂ [2]

Molecular Weight 478.49 g/mol

Exact Mass 478.07158725 Da

InChIKey
IIAGSABLXRZUSE-

UFRBAHOGSA-N
[1]

SMILES

COC1=CC=CC2=C1C(=CN2)

CC(=NOS(=O)

(=O)O)S[C@H]3--INVALID-

LINK--CO)O)O)O

[1]

Topological Polar Surface Area 225 Å²

Solubility
Soluble in water and polar

organic solvents.
[1]

Biosynthesis and Metabolism
Glucosinolates are synthesized from amino acids.[3] The indole glucosinolates, including 4-
Methoxyglucobrassicin, are derived from tryptophan.[3][4] The biosynthesis is a multi-step

process involving chain elongation, formation of the core glucosinolate structure, and

subsequent side-chain modifications.[5][6]

The core pathway begins with the conversion of tryptophan to indole-3-acetaldoxime (IAOx), a

key branching point for indole-alkaloid and indole-glucosinolate synthesis.[7] This is followed by

a series of enzymatic reactions involving cytochrome P450 enzymes, glutathione S-

transferase, and others, leading to the formation of the parent indole glucosinolate,

glucobrassicin.[8] 4-Methoxyglucobrassicin is then formed through a secondary modification

of the glucobrassicin side chain.[8]

Upon tissue damage in plants, the enzyme myrosinase hydrolyzes glucosinolates into various

bioactive compounds, including isothiocyanates, nitriles, and thiocyanates.[9][10]
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Fig. 1: Simplified biosynthetic pathway of 4-Methoxyglucobrassicin from Tryptophan.

Upon plant cell disruption, myrosinase action on 4-Methoxyglucobrassicin is expected to

release an unstable isothiocyanate, which then rearranges to form other bioactive molecules.
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Fig. 2: General pathway for myrosinase-catalyzed hydrolysis of glucosinolates.

Quantitative Data
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The concentration of 4-Methoxyglucobrassicin varies significantly among different species

and cultivars of Brassicaceae. Recent studies have quantified its presence in various plants,

highlighting its role as a potential chemotaxonomic marker.

Table 3: Concentration of 4-Methoxyglucobrassicin in Korean Rapeseed Cultivars

Cultivar
Total Indole
Glucosinolates
(μmol/g DW)

4-
Methoxyglucobras
sicin (μmol/g DW)

Percentage of Total
Indoles (%)

Tamla 1.11 0.28 25.2

Mokpo68 1.34 0.33 24.6

Youngsan 1.54 0.38 24.7

Tammi 1.32 0.33 25.0

Hanla 1.25 0.31 24.8

Naehan 1.16 0.29 25.0

Sunmang 1.09 0.27 24.8

Data adapted from a study on Korean rapeseed cultivars. The analysis identified four indole
glucosinolates (IGSLs): 4-methoxyglucobrassicin, 4-hydroxyglucobrassicin,
neoglucobrassicin, and glucobrassicin.[6]

Experimental Protocols
The accurate quantification and identification of 4-Methoxyglucobrassicin require robust

analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS) is the

predominant technique.

This protocol outlines a common method for extracting glucosinolates for subsequent analysis.

[11]

Sample Preparation: Freeze-dry plant material (e.g., roots, leaves) and grind to a fine

powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1195760?utm_src=pdf-body
https://www.benchchem.com/product/b1195760?utm_src=pdf-body
https://www.benchchem.com/product/b1195760?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8537057/
https://www.benchchem.com/product/b1195760?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5409297/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Weigh approximately 100 mg of homogenized tissue into a 2 mL tube. Add 1 mL

of 70% methanol (MeOH).

Heating: Heat the mixture at 70 °C for 30 minutes in a water bath to inactivate myrosinase.

Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes.

Collection: Transfer the supernatant to a new tube.

Re-extraction: Add another 1 mL of 70% MeOH to the pellet, vortex, and centrifuge again.

Pooling: Combine the supernatants. The resulting extract is ready for LC-MS analysis.

This method allows for the sensitive and selective quantification of 4-Methoxyglucobrassicin
without the need for a desulfation step.[12]

Chromatographic System: A reversed-phase liquid chromatography system.

Column: Synergi 4 µm Fusion-RP (250 × 2 mm) or equivalent C18 column.[12]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient runs from 5% to 95% B over approximately 20-30 minutes.[11]

Column Temperature: 40 °C.[11]

Mass Spectrometer: A triple quadrupole (QqQ) or Q-Trap mass spectrometer operating in

negative electrospray ionization (ESI) mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. For most

glucosinolates, a characteristic transition is the precursor molecular ion [M-H]⁻ fragmenting

to the sulfate ion at m/z 97 (HSO₄⁻).[13]

Precursor Ion for 4-Methoxyglucobrassicin: m/z 477.06[2][13]

Product Ion for Quantification: m/z 97.00
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Fig. 3: General experimental workflow for the analysis of 4-Methoxyglucobrassicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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